
Pyronin Y Dye: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Pyronine

CAS No.: 92-32-0

Cat. No.: B1678543

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling information for Pyronin Y, a cationic

fluorescent dye predominantly used for staining RNA in various biological applications.

Adherence to these guidelines is crucial to ensure personal safety and maintain the integrity of

experimental outcomes.

Chemical and Physical Properties
Pyronin Y, with the CAS number 92-32-0, is a dark green powder that is stable under normal

conditions.[1] The following table summarizes its key physical and chemical properties.
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Property Value Reference

Chemical Formula C17H19ClN2O [2]

Molecular Weight 302.8 g/mol [1]

Appearance Dark green powder/solid [1]

Melting Point 250 - 260 °C (482 - 500 °F) [1]

Solubility Soluble in water [3]

Odor Odorless [1][3]

Toxicological Data and Hazard Identification
Pyronin Y is classified as a hazardous substance.[2] It is suspected of causing genetic defects

and is harmful if swallowed.[1][4][5][6] Laboratory experiments have indicated mutagenic

effects.[6] While comprehensive acute toxicity data is not available, caution is strongly advised.

[5]

Hazard
Classification

Description
GHS
Pictogram

Signal Word
Hazard
Statement(s)

Acute Toxicity,

Oral
Category 3 or 4

Skull and

Crossbones or

Exclamation

Mark

Danger or

Warning

H301: Toxic if

swallowed[4] /

H302: Harmful if

swallowed[6]

Skin

Corrosion/Irritatio

n

Category 2
Exclamation

Mark
Warning

H315: Causes

skin irritation[4]

Serious Eye

Damage/Irritation
Category 2A

Exclamation

Mark
Warning

H319: Causes

serious eye

irritation[4]

Germ Cell

Mutagenicity
Category 2 Health Hazard Warning

H341: Suspected

of causing

genetic

defects[1][4][5]
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Studies have shown that at concentrations of 1.7 to 3.3 µM, Pyronin Y localizes in the

mitochondria and can suppress cell growth by arresting cells in the G1 phase.[7] At higher

concentrations (6.7 to 33.0 µM), it also accumulates in the nucleoli and cytoplasm, leading to

cell arrest in the G2 and S phases and exhibiting cytotoxic effects.[7]

Handling and Storage Precautions
Proper handling and storage of Pyronin Y are critical to minimize exposure and maintain its

stability.

3.1. Personal Protective Equipment (PPE)

When handling Pyronin Y, the following personal protective equipment should be worn:

Eye Protection: Safety glasses with side-shields or goggles are mandatory.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[8]

Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be used.[5] Work should be conducted in a

well-ventilated area, preferably in a chemical fume hood.[4][8]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[2]

3.2. Safe Handling Practices

Avoid all personal contact, including inhalation of dust and contact with eyes and skin.[2][4]

Do not eat, drink, or smoke in areas where Pyronin Y is handled or stored.[4][6]

Wash hands thoroughly after handling the substance.[4][6]

Ensure adequate ventilation in the work area.[4]

3.3. Storage Conditions

Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5][6]
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Recommended storage temperatures can vary, with some suppliers suggesting -20°C for

long-term storage.[4]

Protect from direct sunlight and sources of ignition.[4]

Store locked up.[3][4]

Emergency Procedures
4.1. First Aid Measures

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[4][6]

If on Skin: Wash off immediately with plenty of soap and water.[4] Remove contaminated

clothing and wash it before reuse.[4] Seek medical attention if irritation occurs.[2]

If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses if

present and easy to do. Continue rinsing.[4] Seek immediate medical attention.[3]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen or artificial

respiration. Seek medical attention if symptoms occur.[2][3]

4.2. Spill and Disposal Procedures

Spill Response: In case of a spill, evacuate the area.[4] Wear appropriate PPE.[2] Sweep up

the spilled solid material, avoiding dust formation, and place it in a suitable, closed container

for disposal.[5][6] Clean the spill area thoroughly.

Disposal: Dispose of Pyronin Y and its container in accordance with local, regional, and

national regulations.[3][4][6] Do not allow the substance to enter drains or watercourses.[2]

[9]

Experimental Protocols
Pyronin Y is commonly used for the fluorescent staining of RNA in cells for analysis by flow

cytometry or microscopy. The following is a generalized protocol synthesized from various

sources.
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5.1. Stock Solution Preparation

Dissolve Pyronin Y powder in sterile distilled water or a suitable buffer to create a stock

solution (e.g., 0.1 g/mL).[10]

This stock solution can be stored in aliquots at -20°C for several months.[10][11]

5.2. Cell Staining for Flow Cytometry (RNA Content)

This protocol is often used in conjunction with a DNA stain like Hoechst 33342 to analyze the

cell cycle.

Cell Preparation: Harvest and wash cells, then resuspend them in an appropriate buffer at a

concentration of approximately 1 x 10^6 cells/mL.[12]

Fixation (Optional): Cells can be fixed, for example, with 70% ice-cold ethanol.[12]

Staining: Add the Pyronin Y working solution to the cell suspension to a final concentration

typically ranging from 0.5 µg/mL to 0.01%.[11][13]

Incubation: Incubate the cells for 15-30 minutes at room temperature or 37°C, protected from

light.[10][13]

Analysis: Analyze the stained cells on a flow cytometer. Pyronin Y is typically excited by a

488 nm laser and its emission is detected around 575-580 nm.[11][13]

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for preparing and using Pyronin Y for cell

staining experiments.
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Caption: A generalized workflow for Pyronin Y cell staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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